2-{[(3-Cyano-4,5-dimethyl-2-thienyl)amino]carbonyl}terephthalic acid

• Molecular Formula: C16H12N2O5S
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 2-[(3-cyano-4,5-dimethylthiophen-2-yl)carbamoyl]terephthalic acid
• InChI: InChI=1S/C16H12N2O5S/c1-7-8(2)24-14(12(7)6-17)18-13(19)11-5-9(15(20)21)3-4-10(11)16(22)23/h3-5H,1-2H3,(H,18,19)(H,20,21)(H,22,23)
• InChI Key: YNFSHIZGROHSEC-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=C(C=CC(=C2)C(=O)O)C(=O)O)C

Description

2-{[(3-Cyano-4,5-dimethyl-2-thienyl)amino]carbonyl}terephthalic acid, also known as CDTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. CDTA is a versatile molecule that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{[(3-Cyano-4,5-dimethyl-2-thienyl)amino]carbonyl}terephthalic acid is not fully understood, but it is believed to interact with various biological molecules, including proteins and nucleic acids. This compound has been shown to inhibit the activity of certain enzymes and to bind to DNA, which could have potential applications in drug discovery and development.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory and antioxidant properties. This compound has been shown to inhibit the production of inflammatory cytokines and to scavenge free radicals, which could have potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-{[(3-Cyano-4,5-dimethyl-2-thienyl)amino]carbonyl}terephthalic acid has several advantages for use in lab experiments, including its stability and ease of synthesis. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-{[(3-Cyano-4,5-dimethyl-2-thienyl)amino]carbonyl}terephthalic acid, including its potential applications in drug discovery and development, materials science, and biomedical research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Additionally, the development of new synthesis methods and purification techniques could enable the production of larger quantities of this compound for use in research and development.

Synthesis Methods

2-{[(3-Cyano-4,5-dimethyl-2-thienyl)amino]carbonyl}terephthalic acid can be synthesized through various methods, including the reaction of 3-cyano-4,5-dimethylthiophene-2-carboxylic acid with terephthalic acid in the presence of a catalyst. Another method involves the reaction of 3-cyano-4,5-dimethylthiophene-2-carboxylic acid with terephthalic acid in the presence of an acid catalyst and a dehydrating agent. The resulting product is then purified through various methods, including recrystallization and chromatography.

Scientific Research Applications

2-{[(3-Cyano-4,5-dimethyl-2-thienyl)amino]carbonyl}terephthalic acid has been studied for its potential applications in various fields, including materials science, organic electronics, and biomedical research. In materials science, this compound has been used as a building block for the synthesis of novel polymers and materials with unique properties, such as high thermal stability and conductivity. In organic electronics, this compound has been studied as a potential material for the fabrication of organic field-effect transistors and other electronic devices.